Cas no 1598353-32-2 (5-(2-Bromo-6-fluoro-phenyl)-2H-tetrazole)

• Product Name: 5-(2-Bromo-6-fluoro-phenyl)-2H-tetrazole
• CAS No: 1598353-32-2
• MF: C₇H₄BrFN₄
• MW: 243.035862922668
• MDL: MFCD34187137
• CID: 5200646
• PubChem ID: 114884450
• Update Time: 2023-10-11

5-(2-Bromo-6-fluoro-phenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromo-6-fluoro-phenyl)-2H-tetrazole

• MDL： MFCD34187137
• Inchi： 1S/C7H4BrFN4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： HDDNFEQBESRDTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1N=NNN=1)F

Computed Properties

• Exact Mass: 241.96034g/mol
• Monoisotopic Mass: 241.96034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų